Cas no 1822579-76-9 (2-Amino-5-hydroxy-5-methylhexanoic acid)

• Product Name: 2-Amino-5-hydroxy-5-methylhexanoic acid
• CAS No: 1822579-76-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5747340
• PubChem ID: 131231422
• Update Time: 2025-10-31

2-Amino-5-hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300791
• 1822579-76-9
• 2-Amino-5-hydroxy-5-methylhexanoicacid
• 2-Amino-5-hydroxy-5-methylhexanoic acid

• Inchi： 1S/C7H15NO3/c1-7(2,11)4-3-5(8)6(9)10/h5,11H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： WCEDJSSUFZNJEC-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-5-hydroxy-5-methylhexanoic acid

Introduction to 2-Amino-5-hydroxy-5-methylhexanoic acid (CAS No. 1822579-76-9)

2-Amino-5-hydroxy-5-methylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1822579-76-9, is a significant compound in the field of biochemical research and pharmaceutical development. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in various biological and chemical processes. Its molecular structure, featuring both amino and hydroxyl functional groups, makes it a versatile building block for synthesizing more complex molecules, particularly in the realm of drug design and enzyme inhibition studies.

The compound’s name, 2-Amino-5-hydroxy-5-methylhexanoic acid, provides a detailed insight into its chemical composition. The presence of an amino group at the second carbon atom and hydroxyl groups at the fifth carbon atom contributes to its chiral nature, which is crucial for many biological interactions. Additionally, the methyl group at the fifth carbon further enhances its structural complexity, making it a candidate for exploring stereoselective synthesis pathways. These features are particularly relevant in the context of developing novel therapeutic agents where molecular specificity is paramount.

In recent years, 2-Amino-5-hydroxy-5-methylhexanoic acid has been studied for its potential role in bioactive peptide mimetics. Peptides are essential in biological signaling and have been widely explored as therapeutic molecules. The structural motifs present in this compound can be leveraged to design peptidomimetics that mimic the binding properties of natural peptides while avoiding their drawbacks, such as poor stability or immunogenicity. This approach has been particularly promising in the development of drugs targeting protein-protein interactions, which are challenging to address with traditional small-molecule inhibitors.

Moreover, the compound’s ability to serve as a precursor in organic synthesis has made it valuable in the production of advanced materials and specialty chemicals. Researchers have utilized 2-Amino-5-hydroxy-5-methylhexanoic acid as a starting material for constructing more complex molecules with applications in polymer science and nanotechnology. For instance, its incorporation into polyamides can lead to materials with enhanced mechanical properties or biodegradability, making it useful in medical implants or sustainable packaging solutions.

Recent advancements in computational chemistry have also highlighted the significance of 2-Amino-5-hydroxy-5-methylhexanoic acid in drug discovery pipelines. Molecular modeling studies have demonstrated its potential as an intermediate in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The compound’s structural features allow it to interact with specific pockets on target enzymes, modulating their activity effectively. This has spurred interest among pharmaceutical companies looking to develop next-generation kinase inhibitors with improved efficacy and reduced side effects.

The hydroxyl and amino groups in 2-Amino-5-hydroxy-5-methylhexanoic acid also make it a suitable candidate for enzyme engineering applications. By modifying these functional groups, researchers can fine-tune the reactivity of enzymes used in biocatalysis, enabling more efficient production of biofuels or pharmaceutical intermediates. Such modifications can lead to greener synthetic routes that reduce reliance on traditional chemical synthesis methods, aligning with global sustainability goals.

In conclusion, 2-Amino-5-hydroxy-5-methylhexanoic acid (CAS No. 1822579-76-9) represents a multifaceted compound with broad applications across biochemical research and industrial chemistry. Its unique structural attributes position it as a valuable tool for developing novel therapeutics, advanced materials, and sustainable chemical processes. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in multiple scientific domains.